7-bromo-4-(2-chloro-5-fluorophenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one

• IUPAC Name: 7-bromo-4-(2-chloro-5-fluorophenyl)-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C15H10BrClFNO2/c16-10-1-4-14-9(5-10)7-19(15(20)8-21-14)13-6-11(18)2-3-12(13)17/h1-6H,7-8H2
• InChI Key: UDWCQJYIRCAVIE-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Br)OCC(=O)N1C3=C(C=CC(=C3)F)Cl
• Molecular Formula: C15H10BrClFNO2
• Molecular Weight: 370.60 g/mol

Description

7-bromo-4-(2-chloro-5-fluorophenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one is a chemical compound that belongs to the class of benzoxazepines. It has been extensively studied for its potential applications in scientific research.

Scientific Research Applications

Chemical Transformation and Synthesis

• Conversion in Alkaline Solutions : Quazepam, structurally related to 7-bromo-4-(2-chloro-5-fluorophenyl)-4,5-dihydro-1,4-benzoxazepin-3(2H)-one, undergoes conversion in alkaline solutions to form various products, including 2-oxoquazepam as the most abundant product. The reaction kinetics of this process were analyzed using high-performance liquid chromatography, providing insight into the transformation pathways of benzoxazepin derivatives (Yang & Yang, 2020).

• Synthesis of Neuroleptic Agents : Studies on the synthesis of 3-phenyl-2-piperazinyl-5H-1-benzazepines, related to the target compound, showed potential neuroleptic activity. The synthesis involved dichlorination followed by amination, indicating the potential of benzoxazepine derivatives in developing central nervous system agents (Hino et al., 1988).

• Development of Anticonvulsants : Synthesis of substituted triazolo benzodiazepine derivatives, structurally similar to the target compound, demonstrated significant anticonvulsant activity. This research provides a basis for exploring benzoxazepine derivatives in seizure management (Narayana et al., 2006).

• CCR5 Antagonist Synthesis : A practical synthesis method for a CCR5 antagonist involving a benzoxazepine core, similar to the target compound, has been developed. This synthesis highlights the utility of benzoxazepines in pharmacological applications (Ikemoto et al., 2005).

• Unexpected Bromine Migration in Synthesis : During the synthesis of thieno[3,4-b][1,5]benzoxazepin-10-ones, an unexpected bromine migration was observed, which is relevant for understanding the reactivity and synthesis routes of bromo-benzoxazepine compounds (Press & Eudy, 1981).

• Kinase Inhibitor Development : The benzoxazepine core has been utilized in the development of kinase inhibitors. The scalable synthesis of 7-bromobenzoxazepine for this purpose highlights its potential in therapeutic applications (Naganathan et al., 2015).